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Compound of Interest

Compound Name: Avermectin B1a monosaccharide

Cat. No.: B605700 Get Quote

This in-depth technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the lethal concentration of Avermectin B1a
monosaccharide and its effects on the nematode Caenorhabditis elegans. This document

outlines quantitative toxicity data, detailed experimental protocols for determining lethal

concentrations, and the underlying signaling pathways involved in Avermectin's mechanism of

action.

Quantitative Toxicity Data
Avermectins, including Avermectin B1a and its derivatives like ivermectin and abamectin, are

potent anthelmintic agents. Their toxicity to C. elegans is well-documented, primarily

manifesting as paralysis and inhibition of larval development. While a precise LC50 value for

Avermectin B1a monosaccharide is not readily available in the reviewed literature, the lethal

and effective concentrations of closely related and commercially significant avermectins

provide a strong basis for understanding its potency.

The following table summarizes the lethal and effective concentration values for various

avermectin compounds in wild-type C. elegans (N2 strain). These values are critical for

designing experiments related to anthelmintic drug discovery and resistance.
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Compound Metric
Concentrati
on

Strain Assay Type Reference

Ivermectin IC50 5.7 ng/mL Wild-type Viability [1]

Ivermectin EC50
1.69 ± 0.30

nM
Wild-type

Larval

Development
[2]

Moxidectin EC50
1.77 ± 0.25

nM
Wild-type

Larval

Development
[2]

Avermectin

B1a

monosacchar

ide

MAC 0.1 µM C. elegans Lethality

Note: IC50 (Inhibitory Concentration 50%) is the concentration of a drug that is required for

50% inhibition in vitro. EC50 (Effective Concentration 50%) is the concentration of a drug that

gives half-maximal response. LC50 (Lethal Concentration 50%) is the concentration of a

chemical which kills 50% of a sample population. MAC (Minimum Active Concentration) is the

lowest concentration of a drug that produces a noticeable effect.

Experimental Protocols for Determining Lethal
Concentration (LC50)
The determination of the lethal concentration (LC50) of a compound in C. elegans is a

fundamental assay in toxicology and anthelmintic drug screening. Below are detailed

methodologies adapted from established protocols for conducting such experiments.

Liquid-Based 24-Hour LC50 Assay
This protocol is suitable for determining the acute toxicity of a water-soluble compound.

Materials:

Synchronized L4 stage C. elegans

K-medium or M9 buffer
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24-well microtiter plates

Avermectin B1a monosaccharide stock solution (in a suitable solvent like DMSO)

E. coli OP50 culture (as a food source)

Stereomicroscope

Procedure:

Preparation of Test Solutions: Prepare a serial dilution of Avermectin B1a monosaccharide
in K-medium or M9 buffer from the stock solution. The final concentrations should span a

range that is expected to cause between 0% and 100% mortality. A solvent control (medium

with the same concentration of solvent used to dissolve the avermectin) must be included.

Exposure: Add a defined volume (e.g., 500 µL) of each test concentration and the control

solution to the wells of a 24-well plate.

Worm Addition: Transfer a specific number of synchronized L4 worms (e.g., 10-20) into each

well. A small amount of E. coli OP50 can be added to each well to serve as a food source.

Incubation: Incubate the plates at a constant temperature (e.g., 20°C) for 24 hours.

Assessment of Mortality: After 24 hours, score the number of live and dead worms in each

well under a stereomicroscope. Worms that do not respond to a gentle touch with a platinum

wire pick are considered dead.

Data Analysis: Calculate the percentage of mortality for each concentration. The LC50 value

and its 95% confidence intervals can be determined using probit analysis or other suitable

statistical software.

Agar Plate-Based LC50 Assay
This method is useful for compounds that may be less soluble in liquid media or to observe

effects over a longer duration.

Materials:
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Nematode Growth Medium (NGM) agar plates

Synchronized L4 stage C. elegans

Avermectin B1a monosaccharide stock solution

E. coli OP50 culture

Incubator

Procedure:

Plate Preparation: Prepare NGM agar plates. Before the agar solidifies, add the Avermectin
B1a monosaccharide stock solution to the molten agar to achieve the desired final

concentrations. Allow the plates to dry.

Seeding: Once the plates are dry, seed the center of each plate with a small lawn of E. coli

OP50.

Worm Transfer: Transfer a known number of synchronized L4 worms to the center of the

bacterial lawn on each plate.

Incubation: Incubate the plates at 20°C for a specified period (e.g., 24, 48, or 72 hours).

Mortality Assessment: Count the number of live and dead worms on each plate. As with the

liquid assay, non-responsive worms are considered dead.

Data Analysis: Calculate the percentage of mortality for each concentration and determine

the LC50 value using appropriate statistical methods.

Signaling Pathways and Experimental Workflows
Avermectin's Mechanism of Action: Targeting
Glutamate-Gated Chloride Channels
Avermectins exert their anthelmintic effects by targeting glutamate-gated chloride channels

(GluCls) in the nerve and muscle cells of invertebrates.[3] These channels are ligand-gated ion

channels that are crucial for neurotransmission.
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The binding of Avermectin B1a monosaccharide to GluCls leads to the irreversible opening

of the chloride channels. This influx of chloride ions causes hyperpolarization of the cell

membrane, which in turn inhibits neuronal signaling and muscle contraction. The ultimate result

is a flaccid paralysis of the nematode, leading to its death.[4]
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Caption: Avermectin B1a monosaccharide signaling pathway in C. elegans.

Experimental Workflow for LC50 Determination
The following diagram illustrates the general workflow for determining the LC50 of a compound

in C. elegans.
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Caption: General experimental workflow for LC50 determination in C. elegans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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